Cas no 21003-02-1 (2-tert-Butylestrone)

• Product Name: 2-tert-Butylestrone
• CAS No: 21003-02-1
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 3168428
• Update Time: 2026-04-27

2-tert-Butylestrone Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butylestrone

Additional information on 2-tert-Butylestrone

Recent Advances in the Study of 2-tert-Butylestrone (CAS: 21003-02-1): A Comprehensive Research Brief

The chemical compound 2-tert-Butylestrone (CAS: 21003-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This steroid derivative, structurally related to estrone, has shown promising potential in various therapeutic applications, particularly in hormone-related disorders and cancer research. The unique tert-butyl substitution at the 2-position confers distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-tert-Butylestrone. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its selective binding affinity to estrogen receptors (ERs), with a notable preference for ERβ over ERα. This selectivity suggests potential applications in treating conditions where ERβ modulation is desirable, such as certain breast cancers and inflammatory diseases. The study employed X-ray crystallography to reveal the precise binding interactions, providing a structural basis for further drug design.

In the area of metabolic stability, research published in Drug Metabolism and Disposition (2024) investigated the pharmacokinetic profile of 2-tert-Butylestrone. The tert-butyl group was found to significantly enhance metabolic stability compared to unsubstituted estrone, with a 3-fold increase in plasma half-life observed in rodent models. This improved pharmacokinetic profile makes it an attractive candidate for further pharmaceutical development, potentially reducing dosing frequency in clinical applications.

Emerging therapeutic applications have been explored in recent preclinical studies. A notable 2024 study in Oncogene reported that 2-tert-Butylestrone exhibited potent anti-proliferative effects in triple-negative breast cancer cell lines, with an IC50 of 0.8 μM. The compound was shown to induce apoptosis through a novel mechanism involving downregulation of the PI3K/AKT pathway while sparing normal mammary epithelial cells, indicating a favorable therapeutic window.

Synthetic approaches to 2-tert-Butylestrone have also seen advancements. A 2023 paper in Organic Letters described an improved synthetic route with a 42% overall yield from commercially available estrone, featuring a key Friedel-Crafts alkylation step. This scalable synthesis method addresses previous challenges in producing sufficient quantities for comprehensive biological evaluation and potential clinical development.

Current research directions include structure-activity relationship (SAR) studies of 2-tert-Butylestrone derivatives and exploration of its potential in neurodegenerative diseases, where estrogenic compounds have shown neuroprotective effects. Several pharmaceutical companies have included this compound in their development pipelines, with Phase I clinical trials for hormone-refractory prostate cancer anticipated to begin in late 2024.

In conclusion, 2-tert-Butylestrone (21003-02-1) represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Its unique structural features confer advantageous pharmacological properties, and ongoing research continues to uncover new biological activities and potential clinical uses. The compound serves as an excellent example of how strategic chemical modifications of natural products can yield novel therapeutic agents with improved profiles.